Cas no 64936-83-0 (Taurolithocholic Acid Sulfate Disodium Salt)

• Product Name: Taurolithocholic Acid Sulfate Disodium Salt
• CAS No: 64936-83-0
• Molecular Formula: C₂₆H₄₅NO₈S₂
• Molecular Weight: 563.7674
• MDL: MFCD00055891
• CID: 508836
• PubChem ID: 92043494

Taurolithocholic Acid Sulfate Disodium Salt Properties

Names and Identifiers

• Ethanesulfonic acid,2-[[(3a,5b)-24-oxo-3-(sulfooxy)cholan-24-yl]amino]-, sodium salt(1:2)
• Taurolithocholic Acid Sulfate Disodium Salt
• 3ALPHA-HYDROXY-5BETA-CHOLAN-24-OIC ACID N-[2-SULFOETHYL]AMIDE 3-SULFATE DISODIUM SALT
• Taurolithocholic Aci
• TAUROLITHOCHOLIC ACID SULFATE
• TAUROLITHOCHOLIC ACID 3-SULFATE DISODIUM SALT
• taurolithocholic acid 3-sulfate*disodium
• C26H43NNa2O8S2
• G76961
• Disodium;2-[[(4R)-4-[(3R,5R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3-sulfonatooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate
• PD017289
• 64936-83-0

• MDL： MFCD00055891
• InChIKey： YHTVOGLKSGJIDL-GOZZKQLJSA-L
• Inchi： InChI=1S/C26H45NO8S2.2Na/c1-17(4-9-24(28)27-14-15-36(29,30)31)21-7-8-22-20-6-5-18-16-19(35-37(32,33)34)10-12-25(18,2)23(20)11-13-26(21,22)3;;/h17-23H,4-16H2,1-3H3,(H,27,28)(H,29,30,31)(H,32,33,34);;/q;2*+1/p-2/t17-,18-,19-,20+,21?,22+,23+,25+,26-;;/m1../s1
• SMILES： C[C@H](CCC(=NCCS(=O)(=O)[O-])[O-])C1CC[C@H]2[C@@H]3CC[C@@H]4C[C@@H](CC[C@]4(C)[C@H]3CC[C@]12C)OS(=O)(=O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 607.22300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 9
• Monoisotopic Mass: 586.248
• Heavy Atom Count: 39
• Complexity: 1050
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 164A^2

Experimental Properties

• LogP: 6.12090
• PSA: 169.49000
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data available
• Density: No data available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Taurinated bile acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Taurinated bile acids and derivatives